Cas no 202268-34-6 (4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol)

• Product Name: 4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol
• CAS No: 202268-34-6
• MF: C₄₄H₃₀N₄O₂
• MW: 646.734610080719
• CID: 3044189
• PubChem ID: 136698321
• Update Time: 2025-10-31

4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol
• CS-0110924
• 202268-34-6
• Phenol, 4,4'-(15,20-diphenyl-21H,23H-porphine-5,10-diyl)bis-

• Inchi： 1S/C44H30N4O2/c49-31-15-11-29(12-16-31)43-37-23-21-35(46-37)41(27-7-3-1-4-8-27)33-19-20-34(45-33)42(28-9-5-2-6-10-28)36-22-24-38(47-36)44(40-26-25-39(43)48-40)30-13-17-32(50)18-14-30/h1-26,46-47,49-50H/b41-33-,41-35-,42-34-,42-36-,43-37-,43-39-,44-38-,44-40-
• InChI Key： GPOTYVNGIGIYQA-JAAFTSFNSA-N
• SMILES： OC1C=CC(=CC=1)C1C2C=CC(=C(C3C=CC(=CC=3)O)C3=CC=C(C(C4C=CC=CC=4)=C4C=CC(C(C5C=CC=CC=5)=C5C=CC=1N5)=N4)N3)N=2 |c:12,49,t:33,45|

Computed Properties

• Exact Mass: 646.23687621Da
• Monoisotopic Mass: 646.23687621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 4
• Complexity: 996
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 97.8Ų

Additional information on 4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol

Introduction to 4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol (CAS No. 202268-34-6)

4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol, identified by the Chemical Abstracts Service Number (CAS No.) 202268-34-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate porphyrin and phenol structural motifs, represents a promising candidate for various applications due to its unique electronic and photophysical properties. The presence of 15,20-diphenylporphyrin in its core structure endows it with exceptional capabilities in light harvesting and electron transfer processes, making it a valuable asset in the development of novel therapeutic agents and functional materials.

The compound's structure consists of two phenol groups linked through a 15,20-diphenylporphyrin-5,10-diyl bridge. This arrangement not only enhances its steric stability but also allows for tunable interactions with biological targets. The diphenylporphyrin moiety is particularly noteworthy, as it has been extensively studied for its ability to mimic natural porphyrins found in chlorophyll and heme groups. These natural porphyrins play crucial roles in photosynthesis and oxygen transport, respectively, underscoring the potential of 4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol as a bio-inspired molecule.

Recent advancements in the field of photodynamic therapy (PDT) have highlighted the importance of porphyrin-based compounds due to their ability to generate reactive oxygen species (ROS) upon light irradiation. 4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol has been investigated for its efficacy in inducing apoptosis in cancer cells through PDT. Studies have demonstrated that this compound can be selectively accumulated in tumor tissues, where it undergoes photochemical reactions that lead to the destruction of malignant cells. The dual functionality of the phenol groups further enhances its potential as an antioxidant agent, capable of neutralizing ROS that contribute to oxidative stress and cellular damage.

The synthesis of 4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the porphyrin core through metal-catalyzed coupling reactions followed by functionalization with phenol groups. The use of advanced synthetic techniques such as transition-metal catalysis and organometallic chemistry has enabled researchers to achieve greater precision and efficiency in the synthesis process. This has not only improved the accessibility of the compound but also paved the way for further structural modifications and derivatization.

One of the most compelling aspects of 4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol is its versatility in biological applications. Beyond its role in PDT, this compound has shown promise in other areas such as biosensing and imaging. The porphyrin moiety acts as a fluorescent probe that can be used to track biological processes in real-time. Researchers have utilized this property to develop novel biosensors that can detect specific biomolecules with high sensitivity. Additionally, the compound's ability to form stable complexes with metal ions has opened up possibilities for applications in catalysis and material science.

The pharmacological potential of 4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol has also been explored in detail. Preclinical studies have indicated that this molecule exhibits significant anti-inflammatory and antimicrobial properties. The phenol groups contribute to its ability to modulate inflammatory pathways by inhibiting key enzymes such as lipoxygenase and cyclooxygenase. Furthermore, its interaction with bacterial cell membranes suggests a mechanism for disrupting bacterial growth and biofilm formation. These findings have prompted further investigation into its potential as a therapeutic agent for treating inflammatory diseases and infections.

In conclusion,4,4'-(15,20-Diphenylporphyrin-5,10-diyl)diphenol (CAS No. 202268-34-6) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for various therapeutic and diagnostic applications. As research continues to uncover new insights into its mechanisms of action,15,20-diphenylporphyrin derivatives like this one are poised to play a pivotal role in advancing medical science and developing innovative treatments for complex diseases.